Cas no 61621-45-2 (1,3-Cyclohexanedione, 2-bromo-5-methyl-)

• Product Name: 1,3-Cyclohexanedione, 2-bromo-5-methyl-
• CAS No: 61621-45-2
• MF: C₇H₉BrO₂
• MW: 205.049161672592
• CID: 472521
• PubChem ID: 66932719
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-bromo-5-methyl-
• 2-bromo-5-methylcyclohexane-1,3-dione
• DTXSID40736058
• CDRCIZITSZUOPO-UHFFFAOYSA-N
• SCHEMBL1177125
• 61621-45-2

• Inchi： 1S/C7H9BrO2/c1-4-2-5(9)7(8)6(10)3-4/h4,7H,2-3H2,1H3
• InChI Key： CDRCIZITSZUOPO-UHFFFAOYSA-N
• SMILES： BrC1C(CC(C)CC1=O)=O

Computed Properties

• Exact Mass: 203.97857
• Monoisotopic Mass: 203.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14